Cas no 1805134-23-9 (Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805134-23-9
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4840705
• Update Time: 2025-05-28

Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)4-6-7(16(18)19)5-15-10(20-2)9(6)22-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： GIGBEIZOZWBBLU-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC=C(C=1CC(=O)OCC)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805134-23-9)

Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805134-23-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and biological activities. The presence of methoxy, nitro, and trifluoromethoxy functional groups in its structure enhances its reactivity and makes it a valuable intermediate in organic synthesis.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in nitroaromatic compounds like Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate for their potential as building blocks in the development of novel therapeutics. The compound's trifluoromethoxy group is a key feature, as fluorinated compounds often exhibit improved metabolic stability and bioavailability, making them attractive for medicinal chemistry.

The synthesis of Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic reactions, including nitration and esterification. Its CAS No. 1805134-23-9 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. The compound's molecular formula and weight, along with its spectral data (NMR, IR, and MS), are critical for quality control and research reproducibility.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate. Green chemistry principles, such as catalyst optimization and solvent reduction, are being applied to minimize environmental impact. Additionally, computational chemistry tools, including molecular docking and QSAR modeling, are used to predict the compound's interactions with biological targets, accelerating drug development.

The agrochemical industry also benefits from pyridine derivatives, as they are often incorporated into pesticides and herbicides. The nitro group in Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate may contribute to its herbicidal activity, though further studies are needed to confirm its efficacy and safety. Regulatory agencies worldwide emphasize rigorous testing of such compounds to ensure environmental and human health protection.

From a commercial perspective, CAS No. 1805134-23-9 is supplied by specialized chemical manufacturers under strict quality standards. Pricing and availability vary depending on scale and purity requirements. Researchers often seek custom synthesis services for tailored derivatives, highlighting the compound's adaptability to diverse applications. Storage recommendations typically include cool, dry conditions to maintain stability.

In conclusion, Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate represents a promising candidate for interdisciplinary research. Its structural features align with current trends in fluorinated pharmaceuticals and green chemistry, addressing both scientific and societal needs. Continued exploration of its properties and applications will likely yield innovative solutions in healthcare and agriculture.